Cas no 2137593-55-4 (1H-Pyrazole-3-carboxylic acid, 5-amino-1-butyl-4-(cyclopropylmethyl)-, ethyl ester)
1H-Pyrazole-3-carboxylic acid, 5-amino-1-butyl-4-(cyclopropylmethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylic acid, 5-amino-1-butyl-4-(cyclopropylmethyl)-, ethyl ester
-
- Inchi: 1S/C14H23N3O2/c1-3-5-8-17-13(15)11(9-10-6-7-10)12(16-17)14(18)19-4-2/h10H,3-9,15H2,1-2H3
- InChI Key: YIUBSEFNHKSHAB-UHFFFAOYSA-N
- SMILES: N1(CCCC)C(N)=C(CC2CC2)C(C(OCC)=O)=N1
1H-Pyrazole-3-carboxylic acid, 5-amino-1-butyl-4-(cyclopropylmethyl)-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-784049-0.05g |
ethyl 5-amino-1-butyl-4-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate |
2137593-55-4 | 95% | 0.05g |
$683.0 | 2024-05-22 | |
| Enamine | EN300-784049-0.1g |
ethyl 5-amino-1-butyl-4-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate |
2137593-55-4 | 95% | 0.1g |
$715.0 | 2024-05-22 | |
| Enamine | EN300-784049-0.25g |
ethyl 5-amino-1-butyl-4-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate |
2137593-55-4 | 95% | 0.25g |
$748.0 | 2024-05-22 | |
| Enamine | EN300-784049-0.5g |
ethyl 5-amino-1-butyl-4-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate |
2137593-55-4 | 95% | 0.5g |
$781.0 | 2024-05-22 | |
| Enamine | EN300-784049-1.0g |
ethyl 5-amino-1-butyl-4-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate |
2137593-55-4 | 95% | 1.0g |
$813.0 | 2024-05-22 | |
| Enamine | EN300-784049-2.5g |
ethyl 5-amino-1-butyl-4-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate |
2137593-55-4 | 95% | 2.5g |
$1594.0 | 2024-05-22 | |
| Enamine | EN300-784049-5.0g |
ethyl 5-amino-1-butyl-4-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate |
2137593-55-4 | 95% | 5.0g |
$2360.0 | 2024-05-22 | |
| Enamine | EN300-784049-10.0g |
ethyl 5-amino-1-butyl-4-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate |
2137593-55-4 | 95% | 10.0g |
$3500.0 | 2024-05-22 |
1H-Pyrazole-3-carboxylic acid, 5-amino-1-butyl-4-(cyclopropylmethyl)-, ethyl ester Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 1H-Pyrazole-3-carboxylic acid, 5-amino-1-butyl-4-(cyclopropylmethyl)-, ethyl ester
Introduction to 1H-Pyrazole-3-carboxylic acid, 5-amino-1-butyl-4-(cyclopropylmethyl)-, ethyl ester (CAS No. 2137593-55-4)
The compound 1H-Pyrazole-3-carboxylic acid, 5-amino-1-butyl-4-(cyclopropylmethyl)-, ethyl ester (CAS No. 2137593-55-4) represents a sophisticated derivative of the pyrazole scaffold, which has garnered significant attention in the field of medicinal chemistry due to its versatile biological activities. Pyrazole derivatives are well-documented for their roles as pharmacophores in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer agents. The specific structural features of this compound, particularly the presence of an amino group at the 5-position and a butyl substituent at the 1-position, combined with an ethyl ester functionality at the 3-position and a cyclopropylmethyl group at the 4-position, contribute to its unique chemical and biological profile.
In recent years, there has been a surge in research focused on developing novel pyrazole-based compounds with enhanced efficacy and reduced side effects. The structural motif of 1H-Pyrazole-3-carboxylic acid, 5-amino-1-butyl-4-(cyclopropylmethyl)-, ethyl ester aligns with this trend, as it incorporates multiple functional groups that can interact with biological targets in multiple ways. This compound has been explored in several preclinical studies for its potential therapeutic applications.
One of the most compelling aspects of this derivative is its interaction with enzymes and receptors involved in critical cellular pathways. The amino group at the 5-position can form hydrogen bonds with polar residues in protein targets, while the butyl substituent at the 1-position can enhance lipophilicity, improving membrane permeability and target binding affinity. The ethyl ester moiety at the 3-position provides a site for further chemical modifications, allowing for the development of more potent analogs. Additionally, the cyclopropylmethyl group at the 4-position introduces steric hindrance, which can fine-tune binding interactions and reduce off-target effects.
Recent studies have highlighted the potential of this compound as an inhibitor of various kinases and other enzymes implicated in cancer progression. For instance, preliminary in vitro assays have demonstrated that 1H-Pyrazole-3-carboxylic acid, 5-amino-1-butyl-4-(cyclopropylmethyl)-, ethyl ester exhibits inhibitory activity against several tyrosine kinases, including EGFR (epidermal growth factor receptor) and HER2 (human epidermal growth factor receptor 2). These kinases are known to play a pivotal role in cell proliferation and survival, making them attractive targets for anticancer therapy.
The structural features of this compound also make it a promising candidate for developing treatments against inflammatory diseases. Pyrazole derivatives have been shown to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 (cyclooxygenase-2) and LOX (lipoxygenase). The presence of both amino and carboxylic acid functionalities in 1H-Pyrazole-3-carboxylic acid, 5-amino-1-butyl-4-(cyclopropylmethyl)-, ethyl ester allows for potential interactions with these enzymes, thereby reducing inflammation and associated symptoms.
Moreover, this compound has shown promise in antimicrobial applications. The unique structural arrangement of substituents enhances its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. In particular, the cyclopropylmethyl group has been identified as a key moiety contributing to antimicrobial activity by interfering with bacterial cell wall synthesis.
The synthesis of 1H-Pyrazole-3-carboxylic acid, 5-amino-1-butyl-4-(cyclopropylmethyl)-, ethyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrazole core, followed by functional group transformations such as alkylation and esterification. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the cyclopropylmethyl group efficiently.
In terms of pharmacokinetic properties, 1H-Pyrazole-3-carboxylic acid, 5-amino-1-butyl-4-(cyclopropylmethyl)-, ethyl ester exhibits favorable solubility characteristics due to its polar functional groups. This enhances its bioavailability and allows for effective absorption following oral administration. Additionally, preliminary pharmacokinetic studies suggest that this compound has a reasonable half-life in vivo, indicating potential for sustained therapeutic effects.
The safety profile of this compound is another critical aspect that has been thoroughly evaluated through preclinical studies. Acute toxicity assays have demonstrated that 1H-Pyrazole-3-carboxylic acid, 5-amino-1-butyl-4-(cyclopropylmethyl)-, ethyl ester is well-tolerated at moderate doses but may cause mild gastrointestinal discomfort at higher concentrations. Chronic toxicity studies are ongoing to assess long-term exposure effects.
Future directions in the research of 1H-Pyrazole-3-carboxylic acid derivatives, including 1H-Pyrazole-3-carboxylic acid, *5*-amino-*1*-butyl-*4*-(cyclopropylethymethyl)-,* ethylester*, include exploring structure-activity relationships (SAR) to optimize potency and selectivity. Additionally, computational modeling techniques such as molecular docking simulations are being employed to predict binding interactions with target proteins*, aiding in rational drug design efforts.
The versatility of this compound makes it an attractive scaffold for drug development across multiple therapeutic areas.* Its unique structural features offer opportunities for customization through medicinal chemistry approaches*, leading to novel therapeutics with improved efficacy profiles.* As research continues*, the potential applications* of *this derivative* will likely expand*, offering new hope for patients suffering from various diseases.*
2137593-55-4 (1H-Pyrazole-3-carboxylic acid, 5-amino-1-butyl-4-(cyclopropylmethyl)-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)